Cas no 1956318-53-8 (tert-Butyl 5-(fluoromethoxy)pyrazine-2-carboxylate)

• Product Name: tert-Butyl 5-(fluoromethoxy)pyrazine-2-carboxylate
• CAS No: 1956318-53-8
• MF: C₁₀H₁₃FN₂O₃
• MW: 228.220226049423
• MDL: MFCD28991991
• CID: 4631813
• Update Time: 2025-10-24

tert-Butyl 5-(fluoromethoxy)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-(fluoromethoxy)pyrazine-2-carboxylate
• 2-Pyrazinecarboxylic acid, 5-(fluoromethoxy)-, 1,1-dimethylethyl ester
• W11459
• t-Butyl 5-(fluoromethoxy)pyrazine-2-carboxylate

• MDL： MFCD28991991
• Inchi： 1S/C10H13FN2O3/c1-10(2,3)16-9(14)7-4-13-8(5-12-7)15-6-11/h4-5H,6H2,1-3H3
• InChI Key： XYVYLLOSFCCRHQ-UHFFFAOYSA-N
• SMILES： FCOC1=CN=C(C=N1)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• XLogP3: 1.7
• Topological Polar Surface Area: 61.3

Additional information on tert-Butyl 5-(fluoromethoxy)pyrazine-2-carboxylate

tert-Butyl 5-(fluoromethoxy)pyrazine-2-carboxylate (CAS No. 1956318-53-8)

The compound tert-butyl 5-(fluoromethoxy)pyrazine-2-carboxylate (CAS No. 1956318-53-8) is a synthetic organic compound with a unique structure that combines a pyrazine ring, a fluoromethoxy group, and a tert-butyl ester moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The pyrazine ring serves as the core structure, while the fluoromethoxy group and tert-butyl ester contribute to its functional properties.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry, particularly for their ability to modulate various biological targets. The presence of the fluoromethoxy group in this compound adds electronic and steric effects, which can enhance its bioactivity. Fluorinated compounds are known for their stability and lipophilicity, making them valuable in drug design. The tert-butyl ester moiety further enhances the compound's solubility and stability under physiological conditions.

One of the most promising applications of tert-butyl 5-(fluoromethoxy)pyrazine-2-carboxylate is in the development of new drug candidates. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic disorders and neurodegenerative diseases. For instance, studies have shown that this compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. The fluoromethoxy group plays a critical role in enhancing the enzyme-binding affinity of the molecule.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. The pyrazine ring is known to confer pesticidal properties, and the addition of the fluoromethoxy group may further enhance its efficacy against various pests and pathogens. Recent research has focused on optimizing the synthesis of this compound to improve its yield and purity for large-scale production.

The synthesis of tert-butyl 5-(fluoromethoxy)pyrazine-2-carboxylate involves a multi-step process that includes nucleophilic substitution and esterification reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis methods.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid ester group can act as a coordinating ligand, enabling the formation of stable MOFs with applications in gas storage and catalysis.

In conclusion, tert-butyl 5-(fluoromethoxy)pyrazine-2-carboxylate (CAS No. 1956318-53-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, incorporating a pyrazine ring, fluoromethoxy group, and tert-butyl ester, makes it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical applications.